Cas no 1805585-46-9 (5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine
• CAS No: 1805585-46-9
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881428
• Update Time: 2025-05-21

5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-6(11)5(8)4(2-12-3)7(9)10/h2,7H,1H3
• InChI Key： SVALTMFZLUPIQT-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine

5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine: A Comprehensive Overview

5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine is a highly specialized organic compound with the CAS registry number 1805585-46-9. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple substituents, including a difluoromethyl group, a fluorine atom, an iodine atom, and a methyl group, all attached to the pyridine ring at specific positions. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound in various fields of chemistry and materials science.

The synthesis of 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution and addition reactions to introduce the desired substituents. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these processes. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise placement of the iodine atom at position 3, ensuring high purity and yield of the final product.

The unique combination of substituents in this compound makes it an attractive candidate for applications in drug discovery and development. The difluoromethyl group introduces electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of potential drug candidates. Similarly, the presence of both fluorine and iodine atoms provides opportunities for further functionalization, such as bioisosteric replacements or radiolabeling for imaging applications. Recent studies have highlighted its potential as a scaffold for designing inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine has shown promise in materials science. Its aromaticity and heteroatom substitution make it a suitable candidate for constructing advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its use as a building block for self-assembled monolayers and coordination polymers, leveraging its ability to form stable interactions with metal ions. These findings underscore its versatility across multiple disciplines.

The study of this compound has also contributed to our understanding of pyridine chemistry and substitution patterns. The regioselectivity observed during its synthesis provides insights into the directing effects of different substituents on pyridine rings. For example, the presence of electron-withdrawing groups like fluorine can activate certain positions on the ring for nucleophilic or electrophilic attacks, while bulky groups like methyl can influence steric interactions during reaction processes.

Recent research has focused on optimizing the scalability of this compound's synthesis for industrial applications. Techniques such as continuous flow chemistry and microwave-assisted synthesis have been employed to streamline production processes, reducing costs and minimizing environmental impact. These advancements are critical for transitioning laboratory discoveries into real-world applications.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-iodo-2-methylpyridine (CAS No: 1805585-46-9) stands out as a versatile and multifunctional compound with significant potential across various scientific domains. Its unique structure, coupled with cutting-edge synthetic methodologies, positions it as a valuable tool in drug discovery, materials science, and fundamental chemical research.